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Compound of Interest

Compound Name: Felodipine

Cat. No.: B1672334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectrophotometric

determination of felodipine in bulk and pharmaceutical dosage forms. The methods described

are simple, cost-effective, and suitable for routine quality control analysis.

Introduction
Felodipine is a calcium channel blocker of the dihydropyridine class used to treat hypertension

and angina.[1] Accurate and reliable analytical methods are crucial for its quantification in

pharmaceutical formulations. Spectrophotometry offers a simple and accessible alternative to

more complex chromatographic techniques.[2][3] This document outlines various

spectrophotometric methods, including direct UV spectrophotometry, derivative

spectrophotometry, and colorimetric methods based on chemical reactions.

Spectrophotometric Methods Overview
Several spectrophotometric methods have been developed for the determination of felodipine.

The choice of method may depend on the sample matrix, available instrumentation, and

desired sensitivity.

UV Spectrophotometry: This is the most straightforward method, based on the inherent UV

absorbance of felodipine.[4][5] The maximum absorbance (λmax) is typically observed
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around 238 nm and 362 nm in solvents like methanol or ethanol.

Derivative Spectrophotometry: This technique enhances the resolution of overlapping

spectra and can be used to eliminate matrix interference. The second-order derivative

spectrum of felodipine in methanol has been utilized for its quantification.

Colorimetric Methods (Visible Spectrophotometry): These methods involve the reaction of

felodipine with a chromogenic reagent to produce a colored complex that can be measured

in the visible region. This approach can increase sensitivity and selectivity. Examples

include:

Reaction with Iron(III) and Ferricyanide: Felodipine reduces iron(III) to iron(II), which then

reacts with ferricyanide to form Prussian blue, with an absorption maximum at 760 nm.

Bromination followed by Reaction with Dyes: This indirect method involves the bromination

of felodipine, and the subsequent reaction of unreacted bromine with dyes like Methyl

Orange or Indigo Carmine.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for various spectrophotometric

methods for felodipine determination.

Table 1: UV/Visible Spectrophotometric Methods for Felodipine Determination
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Method
Solvent/Reage
nt

λmax (nm)
Linearity
Range (µg/mL)

Correlation
Coefficient (r²)

UV

Spectrophotomet

ry

Methanol 362.4 10 - 100 0.991

UV

Spectrophotomet

ry

Ethanol 363.5 5 - 50 0.9948

Second

Derivative

Spectrophotomet

ry

Methanol
239 - 230 (peak-

to-trough)
1.9468 - 19.468 0.99975

Reaction with

Fe(III) and

Ferricyanide

Acidic Medium 760 1.5 - 5.0 Not Reported

Bromate-

Bromide and

Methyl Orange

Acidic Medium 520 0.12 - 0.87 Not Reported

Bromate-

Bromide and

Indigo Carmine

Acidic Medium 610 0.5 - 6.0 Not Reported

Table 2: Validation Parameters for Selected Spectrophotometric Methods

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method
Accuracy (%
Recovery)

Precision
(%RSD)

LOD (µg/mL) LOQ (µg/mL)

UV

Spectrophotomet

ry (Methanol)

98 - 103% (label

claim)
< 2 Not Reported Not Reported

UV

Spectrophotomet

ry (Ethanol)

99.21 - 100.23% < 2 Not Reported Not Reported

Second

Derivative

Spectrophotomet

ry

80 - 120% of

target
0.736 Not Reported Not Reported

Reaction with

Fe(III) and

Ferricyanide

Not Reported Not Reported Reported Reported

Bromate-

Bromide

Methods

Not Reported Not Reported Reported Reported

Experimental Protocols
Method 1: UV Spectrophotometry in Methanol
This protocol is based on the method described by Nimje et al.

4.1.1. Instrumentation and Reagents

UV-Visible Spectrophotometer (e.g., Systronics Double beam 2203)

10 mm matched quartz cells

Analytical balance

Volumetric flasks
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Methanol (Spectrophotometric grade)

Felodipine reference standard

4.1.2. Preparation of Standard Stock Solution (100 µg/mL)

Accurately weigh 10 mg of felodipine reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve in a small amount of methanol and then make up the volume to the mark with

methanol.

4.1.3. Preparation of Working Standard Solutions

From the stock solution, prepare a series of dilutions in methanol to obtain concentrations in

the range of 10-100 µg/mL.

4.1.4. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of felodipine and transfer it

to a 100 mL volumetric flask.

Add about 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution of

felodipine.

Make up the volume to 100 mL with methanol and mix well.

Filter the solution through a suitable filter paper.

Dilute the filtrate with methanol to obtain a final concentration within the Beer's law range.

4.1.5. Spectrophotometric Measurement

Scan the working standard solutions over the UV range of 200-400 nm against a methanol

blank to determine the wavelength of maximum absorbance (λmax). The reported λmax is
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362.4 nm.

Measure the absorbance of the standard and sample solutions at the determined λmax.

Construct a calibration curve by plotting absorbance versus concentration for the standard

solutions.

Determine the concentration of felodipine in the sample solution from the calibration curve.

Method 2: Second Derivative Spectrophotometry
This protocol is based on the method described by Farmacia Journal.

4.2.1. Instrumentation and Reagents

UV-Visible Spectrophotometer with derivative capability (e.g., Perkin Elmer UV-VIS Lambda

2)

10 mm quartz cells

Methanol (Spectrophotometric grade)

Felodipine reference standard

4.2.2. Preparation of Solutions

Prepare standard and sample solutions of felodipine in methanol as described in section

4.1. The concentration range for this method is 1.9468 mg/L to 19.468 mg/L (approximately

1.95 - 19.5 µg/mL).

4.2.3. Spectrophotometric Measurement

Record the second derivative (D2) spectra of the standard and sample solutions in the range

of 250 - 225 nm.

The amplitude of the second derivative is measured between the wavelengths of 239 nm

and 230 nm.

Set the wavelength scanning speed to 120 nm/min and smoothing to 3 nm.
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Construct a calibration curve by plotting the D2 amplitude versus the concentration of the

standard solutions.

Determine the concentration of felodipine in the sample solution using the regression

equation from the calibration curve.

Method 3: Colorimetric Determination using Iron(III) and
Ferricyanide
This protocol is based on the method described by Gowda et al.

4.3.1. Instrumentation and Reagents

UV-Visible Spectrophotometer

Felodipine reference standard

Iron(III) solution

Potassium ferricyanide solution

Acidic medium (e.g., HCl)

4.3.2. General Procedure

Prepare a series of standard solutions of felodipine in the concentration range of 1.5-5.0

µg/mL.

To a fixed volume of each standard solution, add the iron(III) solution in an acidic medium.

Allow the reduction of iron(III) to iron(II) by felodipine to proceed.

Add the ferricyanide solution to form the Prussian blue complex.

Measure the absorbance of the resulting solution at 760 nm against a reagent blank.

Prepare a calibration curve by plotting absorbance versus concentration.
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Determine the concentration of felodipine in the sample solution from the calibration curve.

Visualizations
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Solution Preparation

Spectrophotometric Analysis

Prepare Standard
Stock Solution (100 µg/mL)

Prepare Working
Standard Solutions

(10-100 µg/mL)

Scan Spectra (200-400 nm)
Determine λmax (362.4 nm)

Prepare Sample Solution
from Tablets

Measure Absorbance of
Standards and Sample at λmax

Construct Calibration Curve
(Absorbance vs. Concentration)

Determine Concentration
of Felodipine in Sample
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Solution Preparation

Derivative Spectrophotometric Analysis

Prepare Standard and Sample
Solutions in Methanol
(1.95 - 19.5 µg/mL)

Record Second Derivative (D2)
Spectra (250-225 nm)

Measure D2 Amplitude
(239 nm to 230 nm)

Construct Calibration Curve
(D2 Amplitude vs. Concentration)

Calculate Sample Concentration
using Regression Equation

 

Felodipine

Iron(II)

Reduction

Iron(III)

Prussian Blue Complex
(Absorbance at 760 nm)

Reaction

Ferricyanide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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